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Compound of Interest

Compound Name: Plantanone B

Cat. No.: B2613537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Plantanone B, a flavonoid glycoside identified as Kaempferol 3-O-rhamnosylgentiobioside, is a

natural product isolated from the flowers of Hosta plantaginea.[1] This compound, along with its

congeners, has garnered significant interest within the scientific community due to its potential

therapeutic properties, particularly its anti-inflammatory and antioxidant activities. This technical

guide provides a comprehensive overview of the available spectral data for Plantanone B,

detailed experimental protocols for its isolation and characterization, and insights into its

biological activities and associated signaling pathways.

Spectral Data of Plantanone B
The structural elucidation of Plantanone B was accomplished through a combination of mass

spectrometry and nuclear magnetic resonance spectroscopy.

Mass Spectrometry (MS)
High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) was utilized to

determine the molecular formula of Plantanone B.
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Parameter Value Reference

Molecular Formula C₃₃H₄₀O₂₀ [1]

Ion [M+H]⁺ [1]

Measured m/z 757.2191 [2]

Calculated m/z 757.2192 [2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra were recorded in deuterated dimethyl sulfoxide (DMSO-d₆). The

chemical shifts (δ) are reported in parts per million (ppm) and coupling constants (J) are in

Hertz (Hz).

¹H NMR Spectral Data[1]

Position δ (ppm) Multiplicity J (Hz)

Aglycone

(Kaempferol)

6 6.21 d 2.0

8 6.45 d 2.0

2' 8.05 d 8.8

3' 6.91 d 8.8

5' 6.91 d 8.8

6' 8.05 d 8.8

Sugar Moieties

Rha-1''' 5.34 br s

Glc-1'' 4.62 d 7.8

Rha-1'''' 4.41 d 1.5

Rha-CH₃ 0.81 d 6.0
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¹³C NMR Spectral Data[1]

Position δ (ppm) Position δ (ppm)

Aglycone

(Kaempferol)
Sugar Moieties

2 156.4 Rha-1''' 101.4

3 133.1 Rha-2''' 71.8

4 177.5 Rha-3''' 70.5

5 161.2 Rha-4''' 70.3

6 98.8 Rha-5''' 70.1

7 164.3 Rha-6''' 17.8

8 93.7 Glc-1'' 100.8

9 156.6 Glc-2'' 82.4

10 104.1 Glc-3'' 76.4

1' 121.0 Glc-4'' 69.5

2' 130.8 Glc-5'' 75.8

3' 115.2 Glc-6'' 65.9

4' 160.1 Rha-1'''' 100.6

5' 115.2 Rha-2'''' 70.4

6' 130.8 Rha-3'''' 70.3

Rha-4'''' 72.0

Rha-5'''' 68.3

Rha-6'''' 17.9

Experimental Protocols
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Isolation of Plantanone B from Hosta plantaginea[1]
Extraction: Dried flowers of Hosta plantaginea were extracted with 80% ethanol at room

temperature. The resulting extract was concentrated under reduced pressure.

Fractionation: The concentrated extract was suspended in water and sequentially partitioned

with petroleum ether, ethyl acetate, and n-butanol.

Chromatography: The ethyl acetate and n-butanol fractions were subjected to column

chromatography on silica gel, Sephadex LH-20, and reversed-phase C18 silica gel to yield

purified Plantanone B.

NMR Spectroscopy[1]
Instrument: Bruker Avance spectrometer.

Solvent: DMSO-d₆.

Reference: Tetramethylsilane (TMS) was used as an internal standard.

Spectra Recorded: ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC.

Mass Spectrometry[1]
Instrument: Agilent 6520 Q-TOF mass spectrometer.

Ionization: Electrospray ionization (ESI) in positive ion mode.

Data Acquisition: High-resolution mass spectra (HR-ESI-MS) were acquired to determine the

elemental composition.

Biological Activity and Signaling Pathways
Plantanone B has demonstrated significant biological activities, particularly in the context of

inflammation.

Anti-inflammatory Activity
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Plantanone B exhibits significant inhibitory activity against cyclooxygenase-1 (COX-1) and

moderate inhibitory activity against cyclooxygenase-2 (COX-2) enzymes.[1] This dual inhibitory

action suggests its potential as an anti-inflammatory agent.

Signaling Pathway
While the direct signaling pathway of Plantanone B is still under investigation, studies on the

closely related Plantanone C, also from Hosta plantaginea, have shown inhibition of the NF-κB

(nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[3] This

pathway is a critical regulator of the inflammatory response. Inhibition of NF-κB leads to a

downstream reduction in the expression of pro-inflammatory mediators such as iNOS and

COX-2. Given the structural similarity and observed COX inhibition, it is highly probable that

Plantanone B also exerts its anti-inflammatory effects through modulation of the NF-κB

pathway.
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Caption: Proposed inhibitory mechanism of Plantanone B on the NF-κB signaling pathway.
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Experimental Workflow
The general workflow for the isolation and characterization of Plantanone B from a natural

source follows a standard procedure in phytochemistry.
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(Hosta plantaginea flowers)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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